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Compound of Interest

Compound Name:
4-[(4-

Methylbenzyl)oxy]benzaldehyde

CAS No.: 66742-58-3

Cat. No.: B1268358

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a certified Safety Data Sheet (SDS). It has been compiled from available data and SDSs of

structurally similar compounds. Always consult the official SDS from the supplier before

handling this chemical.

Chemical Identification and Physical Properties
This section provides key identifiers and physical characteristics of 4-[(4-
Methylbenzyl)oxy]benzaldehyde.
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Identifier Value Source

Chemical Name

4-[(4-

Methylbenzyl)oxy]benzaldehyd

e

-

CAS Number 66742-58-3 [1][2][3]

Molecular Formula C15H14O2 [1][2]

Molecular Weight 226.27 g/mol [1][2]

Appearance
Not explicitly stated, likely a

solid or liquid
-

Flash Point 173.3°C [1]

Density 1.119 g/cm³ [1]

Boiling Point 380.1±22.0 °C (Predicted)

Solubility No data available [1]

Hazard Identification and GHS Classification
The hazard classification for 4-[(4-Methylbenzyl)oxy]benzaldehyde is not readily available.

Therefore, the following classification is based on the known hazards of structurally similar

aromatic aldehydes, such as benzaldehyde. It is crucial to handle this compound with the

assumption that it possesses similar hazards.
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GHS Classification Hazard Statement Pictogram

Flammable Liquids (Category

4)
H227: Combustible liquid No Pictogram

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed alt text

Skin Irritation (Category 2) H315: Causes skin irritation alt text

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation
alt text

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation
alt text

Signal Word:Warning

Precautionary Statements:

Prevention: P210 (Keep away from heat, sparks, open flames, and hot surfaces. No

smoking), P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin

thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[4]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if

you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340

(IF INHALED: Remove person to fresh air and keep comfortable for breathing),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing), P330 (Rinse mouth),

P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye

irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing and

wash before reuse).[5]
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Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[4]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[4]

Caption: GHS Hazard Communication Flow for 4-[(4-Methylbenzyl)oxy]benzaldehyde.

Toxicological Information
Detailed toxicological data for 4-[(4-Methylbenzyl)oxy]benzaldehyde is not available. The

information below is based on the general toxicological profile of aromatic aldehydes.

Acute Toxicity: Harmful if swallowed. No specific LD50 or LC50 data is available for this

compound. For the related compound benzaldehyde, the oral LD50 in rats is 1300 mg/kg.[6]

Skin Corrosion/Irritation: Causes skin irritation.[5] Prolonged or repeated contact may cause

dermatitis.

Serious Eye Damage/Irritation: Causes serious eye irritation.[5]

Respiratory or Skin Sensitization: May cause respiratory irritation.[5] Some aromatic

aldehydes are known to be skin sensitizers.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available. Not classified as a carcinogen by IARC, NTP, or OSHA.

[7]

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5]

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

First-Aid Measures
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In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Fire-Fighting Measures
This compound is a combustible liquid.

Parameter Information

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards from the Chemical

Vapors may form explosive mixtures with air

upon intense heating.[7] Hazardous combustion

products may include carbon monoxide and

carbon dioxide.

Protective Equipment for Firefighters
Wear self-contained breathing apparatus

(SCBA) for firefighting if necessary.[1]
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Accidental Release Measures
Follow these procedures in the event of a spill or leak.

Aspect Procedure

Personal Precautions

Avoid dust formation. Avoid breathing mist, gas,

or vapors. Avoid contact with skin and eyes. Use

personal protective equipment. Ensure

adequate ventilation. Remove all sources of

ignition. Evacuate personnel to safe areas.[1]

Environmental Precautions

Prevent further spillage or leakage if it is safe to

do so. Do not let the chemical enter drains.

Discharge into the environment must be

avoided.[1]

Methods for Containment and Cleaning Up
Collect and arrange disposal. Keep the chemical

in suitable, closed containers for disposal.[1]

Chemical Spill Occurs

Evacuate Area & Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Material Collect Spilled Material Dispose of Waste in Accordance with Regulations Decontaminate Area and Equipment

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Handling and Storage
Proper handling and storage are essential for safety.
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Aspect Guidelines

Handling

Handle in a well-ventilated place. Wear suitable

protective clothing. Avoid contact with skin and

eyes. Avoid formation of dust and aerosols. Use

non-sparking tools. Prevent fire caused by

electrostatic discharge steam.[1]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Store apart from

foodstuff containers or incompatible materials.

[1]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are necessary to minimize

exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.chemicalbook.com/msds/4-4-methylbenzyl-oxy-benzaldehyde.pdf
https://www.chemicalbook.com/msds/4-4-methylbenzyl-oxy-benzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Parameter Recommendation

Engineering Controls

Ensure adequate ventilation. Handle in

accordance with good industrial hygiene and

safety practice. Set up emergency exits and a

risk-elimination area.[1]

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN166 (EU) or NIOSH

(US).[1]

Skin Protection

Wear chemical-impermeable gloves. The

selected protective gloves have to satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.[1] Wear

suitable protective clothing.

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[1]

Hygiene Measures
Wash hands before breaks and immediately

after handling the product.

Stability and Reactivity
Parameter Information

Reactivity No data available.

Chemical Stability
No data available. Likely stable under

recommended storage conditions.

Possibility of Hazardous Reactions No data available.

Conditions to Avoid Heat, flames, and sparks.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products
Carbon monoxide and carbon dioxide upon

combustion.
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Ecological Information
No specific ecotoxicity data is available for 4-[(4-Methylbenzyl)oxy]benzaldehyde. Discharge

into the environment should be avoided.[1]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. The material can be disposed of by removal to a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[1] Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.[1]

Transport Information
Transport regulations will vary depending on the mode of transport and region. As a

combustible liquid, it may be subject to specific transport regulations.

Regulatory Information
Regulatory status may vary by country and region. It is the user's responsibility to ensure

compliance with all applicable regulations.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented are not

publicly available. The information is derived from standard SDSs which typically do not include

such detailed methodologies. For general guidance on toxicological testing, refer to OECD

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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